N-(3-hydroxycyclohexyl)-2-(4-(isopropylthio)phenyl)acetamide
Description
N-(3-hydroxycyclohexyl)-2-(4-(isopropylthio)phenyl)acetamide, also known as CP 47,497, is a synthetic cannabinoid that was first synthesized in 1984 by Pfizer. It is a potent agonist of the cannabinoid receptors and has been used extensively in scientific research to study the endocannabinoid system and its effects on the body.
Scientific Research Applications
Chemometric Methods in Pharmaceutical Analysis :Although not directly related to N-(3-hydroxycyclohexyl)-2-(4-(isopropylthio)phenyl)acetamide, research on chemometric methods for pharmaceutical analysis, like the development of a rapid chemometric reverse phase HPLC method for the simultaneous estimation of common drugs, indicates the broader scientific interest in improving drug analysis and quality control. This aligns with the ongoing efforts to understand and optimize the use of various acetamide derivatives in pharmaceuticals (Kanthale et al., 2020).
Chemoselective Synthesis in Drug Development :Chemoselective synthesis, crucial in drug development, involves the conversion of specific compounds to desired products. A study demonstrated the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in the natural synthesis of antimalarial drugs. This showcases the relevance of chemoselective processes in the synthesis of medicinally important compounds, potentially including N-(3-hydroxycyclohexyl)-2-(4-(isopropylthio)phenyl)acetamide derivatives (Magadum & Yadav, 2018).
Structural Analysis and Properties of Related Compounds :Structural analysis of related acetamide compounds has been conducted to understand their properties and potential applications. For instance, the study on structural aspects and properties of salt and inclusion compounds of 8-hydroxyquinoline based amides highlights the significance of structural analysis in identifying the properties and potential uses of such compounds in various fields, including pharmaceuticals (Karmakar et al., 2007).
properties
IUPAC Name |
N-(3-hydroxycyclohexyl)-2-(4-propan-2-ylsulfanylphenyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25NO2S/c1-12(2)21-16-8-6-13(7-9-16)10-17(20)18-14-4-3-5-15(19)11-14/h6-9,12,14-15,19H,3-5,10-11H2,1-2H3,(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZEBMYBXNCGBZTH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=CC=C(C=C1)CC(=O)NC2CCCC(C2)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-hydroxycyclohexyl)-2-(4-(isopropylthio)phenyl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{1-[3-(3-Thienyl)-1,2,4-oxadiazol-5-yl]cyclohexyl}amine hydrochloride](/img/no-structure.png)
![N-butyl-3-(2-oxobenzo[d]oxazol-3(2H)-yl)propanamide](/img/structure/B2634839.png)
![2-(3-Methoxypyridin-2-yl)-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole](/img/structure/B2634840.png)
![7-(benzylthio)-3-(4-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine](/img/structure/B2634844.png)
![3-benzyl-7-[(2-morpholin-4-ylethyl)amino]pyrimido[4,5-d]pyrimidine-2,4(1H,3H)-dione](/img/structure/B2634845.png)
![2-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)isoxazol-3-yl)-N-(2-methoxyphenethyl)acetamide](/img/structure/B2634847.png)
